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Compound of Interest

Compound Name: Doxylamine, (S)-

Cat. No.: B10761699 Get Quote

Essential Safety and Handling Guide for Doxylamine
Note: This guide provides safety and handling information for Doxylamine Succinate, the most

common form of doxylamine used in research and pharmaceutical applications. The user's

request specified Doxylamine, (S)-, a specific stereoisomer. While the safety protocols for the

(S)-enantiomer are expected to be very similar to the racemic mixture (Doxylamine Succinate),

this document is based on data available for the succinate salt of the racemate. Researchers

handling the pure (S)-enantiomer should treat it with at least the same level of precaution.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Doxylamine. It includes operational

procedures and disposal plans to ensure a safe laboratory environment.

Quantitative Data Summary
The following tables summarize key quantitative data for Doxylamine Succinate. This

information is critical for risk assessment and the implementation of appropriate safety

measures.

Exposure Limits and Toxicity
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Parameter Value Reference

Occupational Exposure Limit

(OEL)
25 µg/m³ TWA (Perrigo OEL) [1]

Acute Oral Toxicity (LD50) 470 mg/kg (Mouse) [2]

600 mg/kg (Rat) [3]

Acute Subcutaneous Toxicity

(LD50)
440 mg/kg (Rat) [3]

Acute Intravenous Toxicity

(LD50)
62 mg/kg (Mouse) [2]

Physical and Chemical Properties

Property Value Reference

Appearance White or creamy-white powder [4]

Molecular Formula C₂₁H₂₈N₂O₅ [5]

Molecular Weight 388.46 g/mol [2]

Melting Point 100–104 °C [4]

Solubility Soluble in water and alcohol [6]

pKa 5.8 and 9.3 [6]

Operational Plans: Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to minimizing exposure and

ensuring laboratory safety.

Personal Protective Equipment (PPE)
Engineering controls such as fume hoods and proper ventilation should be the primary means

of exposure control. When handling Doxylamine, the following PPE is mandatory:
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Eye Protection: Chemical safety goggles or glasses with side shields.[7]

Hand Protection: Impervious gloves (e.g., nitrile, neoprene).[8]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with a particulate filter is recommended.[1][9]

Skin and Body Protection: A laboratory coat is required. For tasks with a higher risk of

spillage, additional protective clothing may be necessary.[7]

Handling Procedures
Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[10]

Ensure that an eyewash station and safety shower are readily accessible.[11]

Gather all necessary equipment and materials before starting work.

Weighing and Transfer:

Handle as a solid to minimize dust generation.

If weighing, do so in a ventilated enclosure or fume hood.

Use appropriate tools to handle the material, avoiding direct contact.

Solution Preparation:

When dissolving the solid, add the solvent to the solid slowly to avoid splashing.

If the solvent is volatile, ensure adequate ventilation.

General Practices:

Avoid all personal contact, including inhalation and ingestion.[10]

Do not eat, drink, or smoke in the laboratory.[10]
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Wash hands thoroughly with soap and water after handling.[10]

Keep containers tightly closed when not in use.[7]

Storage Procedures
Store in a cool, dry, and well-ventilated area.[7]

Keep containers tightly sealed.[10]

Protect from light by using light-resistant containers.[9][12]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1][11]

Emergency and Disposal Plans
Proper planning for emergencies and waste disposal is a critical component of laboratory

safety.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek medical attention.[12]

Skin Contact: Immediately remove contaminated clothing. Wash skin thoroughly with soap

and water. Seek medical attention if irritation develops.[12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7]

Spill and Leak Procedures
Minor Spills:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://datasheets.scbt.com/sc-211381.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJiNzlhOTMwbTh0eG9rb2hmN3g1ZWhlajg1cDV0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lRODM1XzU2Mi0xMC03X0RveHlsYW1pbmUgc3VjY2luYXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJUTgzNV81NjItMTAtN19Eb3h5bGFtaW5lJTIwc3VjY2luYXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--e40641c90195f8c4abec2d1105cdb43f2bfd2376/MetaSci_MSIQ835_562-10-7_Doxylamine%20succinate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJiNzlhOTMwbTh0eG9rb2hmN3g1ZWhlajg1cDV0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lRODM1XzU2Mi0xMC03X0RveHlsYW1pbmUgc3VjY2luYXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJUTgzNV81NjItMTAtN19Eb3h5bGFtaW5lJTIwc3VjY2luYXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--e40641c90195f8c4abec2d1105cdb43f2bfd2376/MetaSci_MSIQ835_562-10-7_Doxylamine%20succinate.pdf
https://datasheets.scbt.com/sc-211381.pdf
https://cameochemicals.noaa.gov/chemical/20325
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00366.pdf?1265922748
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD93818.pdf
https://www.fishersci.com/store/msds?partNumber=AC449540500&countryCode=US&language=en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00366.pdf?1265922748
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00366.pdf?1265922748
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00366.pdf?1265922748
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJiNzlhOTMwbTh0eG9rb2hmN3g1ZWhlajg1cDV0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lRODM1XzU2Mi0xMC03X0RveHlsYW1pbmUgc3VjY2luYXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJUTgzNV81NjItMTAtN19Eb3h5bGFtaW5lJTIwc3VjY2luYXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--e40641c90195f8c4abec2d1105cdb43f2bfd2376/MetaSci_MSIQ835_562-10-7_Doxylamine%20succinate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate PPE.

Dampen the spilled solid with water to prevent dusting.[9]

Carefully sweep or vacuum up the material and place it in a sealed container for disposal.

[7]

Clean the spill area with a soap and water solution.[9]

Major Spills:

Evacuate the area and prevent entry.

Alert emergency responders.

Ensure adequate ventilation.

Follow the guidance for minor spills, using appropriate respiratory protection.

Disposal Plan
Dispose of all Doxylamine waste in accordance with federal, state, and local regulations.

Waste Collection:

Collect all waste material (including contaminated PPE) in a clearly labeled, sealed

container.

Disposal Method:

Do not dispose of down the drain or in the regular trash.

Arrange for disposal through a licensed professional waste disposal service.[2]

Alternatively, some institutions may have a chemical waste program for proper disposal.

Visualizations
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Caption: Workflow for the safe handling of Doxylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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